molecular formula C22H23NO4 B8521718 Methyl 4-{3-[4-(pentyloxy)phenyl]-1,2-oxazol-5-YL}benzoate CAS No. 179165-13-0

Methyl 4-{3-[4-(pentyloxy)phenyl]-1,2-oxazol-5-YL}benzoate

Cat. No.: B8521718
CAS No.: 179165-13-0
M. Wt: 365.4 g/mol
InChI Key: GMNUNXQGSOGPAT-UHFFFAOYSA-N
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Description

Methyl 4-{3-[4-(pentyloxy)phenyl]-1,2-oxazol-5-YL}benzoate is a useful research compound. Its molecular formula is C22H23NO4 and its molecular weight is 365.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

179165-13-0

Molecular Formula

C22H23NO4

Molecular Weight

365.4 g/mol

IUPAC Name

methyl 4-[3-(4-pentoxyphenyl)-1,2-oxazol-5-yl]benzoate

InChI

InChI=1S/C22H23NO4/c1-3-4-5-14-26-19-12-10-16(11-13-19)20-15-21(27-23-20)17-6-8-18(9-7-17)22(24)25-2/h6-13,15H,3-5,14H2,1-2H3

InChI Key

GMNUNXQGSOGPAT-UHFFFAOYSA-N

Canonical SMILES

CCCCCOC1=CC=C(C=C1)C2=NOC(=C2)C3=CC=C(C=C3)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-(4-Methoxycarbonylphenyl)-3-(4-n-pentyloxyphenyl)-1-propen-3-one (4.0 g) and hydroxyamine hydrochloride (3.93 g) in ethanol (40 ml) was refluxed for 4 hours. The mixture was diluted with ethyl acetate, and the organic layer was washed with water (×2), brine and dried over magnesium sulfate. The solvents were removed under reduced pressure to give crude oxime. To a solution of crude oxime in 1,2-dichloroethane (20 ml) was added activated-manganese(IV) oxide (10.0 g). The reaction mixture was refluxed for 2 hours and filtered. The residue was washed with dichloromethane. The solvents were removed under reduced pressure and the residue was triturated with acetonitrile. The solid was collected by filtration and dried to give Methyl 4-[3-(4-n-pentyloxyphenyl)isoxazol-5-yl]benzoate (0.98 g).
Name
1-(4-Methoxycarbonylphenyl)-3-(4-n-pentyloxyphenyl)-1-propen-3-one
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
3.93 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
[Compound]
Name
oxime
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
10 g
Type
catalyst
Reaction Step Four

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